Cas no 2138040-99-8 (N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide
• CAS No: 2138040-99-8
• MF: C₁₁H₁₃F₂N₃O₄S
• MW: 321.300428152084
• CID: 5958186
• PubChem ID: 165493786
• Update Time: 2025-10-24

N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide
• 2138040-99-8
• EN300-1169045

• Inchi： 1S/C11H13F2N3O4S/c12-11(13)5-8(6-14-7-11)15-21(19,20)10-4-2-1-3-9(10)16(17)18/h1-4,8,14-15H,5-7H2
• InChI Key： LVORULFWTORRHG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CNCC(C1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 321.05948340g/mol
• Monoisotopic Mass: 321.05948340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Additional information on N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide

Comprehensive Analysis of N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide (CAS No. 2138040-99-8)

The compound N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide (CAS No. 2138040-99-8) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a difluoropiperidine moiety and a nitrobenzene sulfonamide group, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its bioactive properties.

In recent years, the demand for fluorinated compounds like N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and small-molecule therapeutics, where fluorination is a key strategy to optimize drug candidates. The compound’s nitro group further adds to its reactivity, making it a versatile intermediate in organic synthesis.

From a synthetic perspective, the preparation of CAS No. 2138040-99-8 involves multi-step organic reactions, often starting from 5,5-difluoropiperidine and 2-nitrobenzenesulfonyl chloride. Its purity and yield are critical for research applications, prompting advancements in chromatographic techniques and crystallization methods. Analytical tools such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for high-throughput screening.

The pharmacological relevance of N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide is underscored by its potential as a protease inhibitor or kinase modulator. These targets are pivotal in treating conditions like inflammatory diseases and cancer, topics frequently searched in academic and medical databases. Its mechanism of action may involve hydrogen bonding and electrostatic interactions, which are hotly debated in computational chemistry forums.

Environmental and safety profiles of CAS No. 2138040-99-8 are also under scrutiny, reflecting broader concerns about green chemistry and sustainable synthesis. Researchers are investigating biodegradable alternatives and catalytic processes to minimize waste. This aligns with the EPA’s guidelines and the UN Sustainable Development Goals, which emphasize eco-friendly chemical production.

In conclusion, N-(5,5-difluoropiperidin-3-yl)-2-nitrobenzene-1-sulfonamide represents a convergence of structural innovation and therapeutic potential. Its study addresses pressing questions in drug design and molecular interactions, making it a valuable asset for both academia and industry. Future research may focus on its structure-activity relationships (SAR) and in vivo efficacy, further solidifying its role in modern science.